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Introduction
Docosahexaenoyl glycine (DHA-Gly) is an endogenous N-acyl amide, a class of signaling

lipids structurally related to the endocannabinoid anandamide.[1] This family of molecules is

increasingly recognized for its diverse biological activities. DHA-Gly is formed by the

conjugation of docosahexaenoic acid (DHA), an essential omega-3 fatty acid, with the amino

acid glycine. Emerging research indicates that N-acyl amides, including those derived from

DHA, may play significant roles in various physiological processes, making them promising

targets for therapeutic intervention and valuable biomarkers for disease states. This application

note provides a comprehensive protocol for the sensitive and specific quantification of DHA-Gly

in human plasma samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Biological Significance and Signaling Pathways
N-acyl glycines, including DHA-Gly, are regulated by the enzyme Fatty Acid Amide Hydrolase

(FAAH), which is responsible for their degradation.[1] This positions them within the broader

endocannabinoid system. Recent studies suggest that DHA-Gly may act as a substrate for

FAAH. Furthermore, N-acyl amides have been shown to interact with various receptors,

including G-protein coupled receptors (GPCRs) and transient receptor potential (TRP)

channels. Understanding these interactions is key to elucidating the functional roles of DHA-

Gly.
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Below is a diagram illustrating a potential signaling pathway for Docosahexaenoyl Glycine.
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Potential Signaling Pathway of Docosahexaenoyl Glycine (DHA-Gly)
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Experimental Workflow for DHA-Gly Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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